Cas no 1412257-51-2 (7-Bromo-6-fluoro-2-methylquinoline)
7-Bromo-6-fluoro-2-methylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-6-fluoro-2-methylquinoline
- 7-Bromo-6-fluoro-2-methylquinoline
-
- Inchi: 1S/C10H7BrFN/c1-6-2-3-7-4-9(12)8(11)5-10(7)13-6/h2-5H,1H3
- InChI Key: CAKRXHWMTPYDIS-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=CC=C(C)N=C2C=1)F
Computed Properties
- Exact Mass: 238.97459g/mol
- Monoisotopic Mass: 238.97459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9
7-Bromo-6-fluoro-2-methylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189009156-1g |
7-Bromo-6-fluoro-2-methylquinoline |
1412257-51-2 | 95% | 1g |
$590.10 | 2022-04-02 | |
| Chemenu | CM228861-1g |
7-Bromo-6-fluoro-2-methylquinoline |
1412257-51-2 | 97% | 1g |
$525 | 2021-08-04 | |
| Chemenu | CM228861-1g |
7-Bromo-6-fluoro-2-methylquinoline |
1412257-51-2 | 97% | 1g |
$556 | 2022-09-03 |
7-Bromo-6-fluoro-2-methylquinoline Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 7-Bromo-6-fluoro-2-methylquinoline
Introduction to 7-Bromo-6-fluoro-2-methylquinoline (CAS No. 1412257-51-2)
7-Bromo-6-fluoro-2-methylquinoline, with the CAS number 1412257-51-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds that have a wide range of biological activities and applications.
The molecular structure of 7-Bromo-6-fluoro-2-methylquinoline is characterized by a quinoline ring system substituted with a bromine atom at the 7-position, a fluorine atom at the 6-position, and a methyl group at the 2-position. These substitutions contribute to the compound's unique chemical and physical properties, making it an attractive candidate for various research and development activities.
In recent years, 7-Bromo-6-fluoro-2-methylquinoline has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as a lead compound in the development of novel anti-cancer drugs. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The bromine and fluorine substituents play crucial roles in enhancing the compound's biological activity by modulating its interactions with cellular targets.
Beyond its anti-cancer properties, 7-Bromo-6-fluoro-2-methylquinoline has also been explored for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the bromine and fluorine atoms enhances the compound's ability to disrupt bacterial cell membranes, thereby inhibiting microbial growth.
The synthesis of 7-Bromo-6-fluoro-2-methylquinoline involves several well-established chemical reactions. One common approach is to start with 2-methylquinoline and introduce the bromine and fluorine substituents through selective halogenation reactions. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.
In addition to its biological activities, 7-Bromo-6-fluoro-2-methylquinoline has been investigated for its potential as a fluorescent probe in bioimaging applications. The unique electronic properties of the quinoline ring system, combined with the presence of bromine and fluorine substituents, make this compound an excellent candidate for developing new imaging agents. Fluorescent probes derived from this compound can be used to visualize cellular processes with high spatial and temporal resolution.
The pharmacokinetic properties of 7-Bromo-6-fluoro-2-methylquinoline have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for ensuring its effectiveness in vivo. The compound's stability under physiological conditions and its ability to cross biological membranes are key factors that contribute to its potential as a drug candidate.
To further enhance the therapeutic potential of 7-Bromo-6-fluoro-2-methylquinoline, researchers are exploring various strategies for optimizing its chemical structure. These include modifying the substituents on the quinoline ring or introducing additional functional groups to improve specific properties such as solubility, bioavailability, or target selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being used to guide these optimization efforts by providing insights into the interactions between the compound and its biological targets.
In conclusion, 7-Bromo-6-fluoro-2-methylquinoline (CAS No. 1412257-51-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological activities, making it an attractive lead compound for developing new therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding of complex biological processes and diseases.
1412257-51-2 (7-Bromo-6-fluoro-2-methylquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)